Cas no 1806789-25-2 (2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine
• CAS No: 1806789-25-2
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916982
• Update Time: 2025-06-24

2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-5(8)4-3(12)1-2(9)6(10)11-4/h1,5,12H,(H2,10,11)
• InChI Key： FCYTUQGLTLQISZ-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(C(F)F)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine

2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1806789-25-2): An Overview

2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1806789-25-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl and iodo substituents, exhibits a diverse range of biological activities, making it a promising candidate for further investigation.

The pyridine core of 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine is a common scaffold in medicinal chemistry, known for its ability to modulate various biological targets. The presence of the amino group at the 2-position and the hydroxy group at the 5-position adds further complexity and reactivity to the molecule, enhancing its potential for pharmacological intervention.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly those with difluoromethyl groups. These groups can significantly influence the physicochemical properties of molecules, such as their lipophilicity and metabolic stability, which are crucial for drug development. The iodo substituent at the 3-position of the pyridine ring also plays a critical role in modulating the compound's biological activity and selectivity.

In terms of its biological activity, 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The structural diversity and functional groups present in 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine also make it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyridine ring, researchers can gain insights into the molecular determinants that govern its biological activity. This information is invaluable for optimizing the compound's pharmacological profile and developing more potent and selective derivatives.

In addition to its therapeutic potential, 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine has also been studied for its synthetic accessibility. The synthesis of this compound typically involves multi-step procedures that incorporate various chemical transformations to introduce the desired functional groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine are another area of active research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety as a therapeutic agent. In particular, the presence of the difluoromethyl group has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation by metabolic enzymes.

To further explore the therapeutic potential of 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacokinetics, pharmacodynamics, and clinical outcomes. Preliminary results from these trials have been encouraging, suggesting that this compound may offer significant benefits for patients with specific diseases.

In conclusion, 2-Amino-6-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1806789-25-2) is a promising compound with a unique chemical structure that holds great potential for medicinal applications. Its combination of functional groups and structural features makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its biological activity and pharmacological properties, this compound is poised to make significant contributions to drug discovery and therapeutic innovation.